Cas no 21520-92-3 (5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-amine)

• Product name: 5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-amine
• CAS No: 21520-92-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.21324
• CID: 1408562
• PubChem ID: 30674

5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-amine
• RO05485000
• NIOSH/RO0548500
• 1,3,4-OXADIAZOLE, 2-AMINO-5-(m-TOLYLOXYMETHYL)-
• 2-Amino-5-(m-tolyloxymethyl)-1,3,4-oxadiazole
• AKOS022212545
• DTXSID90175857
• 5-((3-Methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine
• 21520-92-3
• 1,3,4-Oxadiazol-2-amine, 5-((3-methylphenoxy)methyl)-

• Inchi： InChI=1S/C10H11N3O2/c1-7-3-2-4-8(5-7)14-6-9-12-13-10(11)15-9/h2-5H,6H2,1H3,(H2,11,13)
• InChI Key： HTCGNPSDCJIEGF-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCC2=NN=C(O2)N

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.17